(E)-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-2-ene
Overview
Description
(E)-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-2-ene, also known as perfluoronon-2-ene, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, odorless, and thermally stable compound that is highly soluble in many organic solvents. The compound is synthesized from fluoroalkenes, and its molecular formula is C12F14. Perfluoronon-2-ene has been widely studied for its unique properties, such as its low surface tension, low dielectric constant, and low vapor pressure. This compound has been used in a variety of scientific applications, including in the synthesis of polymers, the production of lubricants, the development of pharmaceuticals, and the study of biochemical and physiological effects.
Scientific Research Applications
Oil-Water Separation
Poly(1H,1H,2H,2H-perfluorodecyl acrylate) (PPFDA) thin films, which are derived from 1H,1H,1H,2H,3H-Perfluoronon-2-ene, have been used to create superhydrophobic-superoleophilic membranes for oil–water separation . These membranes are water-repellent but oil-permeable, making them ideal for separating oil from water. The membranes have shown a high separation efficiency value of 98.5% .
Fluorocarbon Coatings
1H,1H,1H,2H,3H-Perfluoronon-2-ene has been used in the fabrication of low surface energy fluorocarbon polymer coatings via plasma enhanced chemical vapor deposition (PECVD) . These coatings have a wide range of applications due to their unique properties such as high thermal stability, excellent chemical resistance, low friction coefficient, superior weatherability, oil and water repellence, low flammability, and low dielectric constant .
Antifouling Applications
The fluorocarbon coatings derived from 1H,1H,1H,2H,3H-Perfluoronon-2-ene have shown protein repellent behavior against three model proteins namely, ovalbumin (OVA), human serum albumin (HSA) and fibrinogen (FGN) . This makes them suitable for antifouling applications.
Superhydrophobic Surfaces
1H,1H,1H,2H,3H-Perfluoronon-2-ene has been used to prepare superhydrophobic surfaces with a contact angle of 164° and a rolling angle of 3° . These surfaces have potential applications in various fields such as self-cleaning materials, anti-icing surfaces, and liquid transportation.
properties
IUPAC Name |
(E)-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-2-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F13/c1-2-3-4(10,11)5(12,13)6(14,15)7(16,17)8(18,19)9(20,21)22/h2-3H,1H3/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYHWHNDIVSRFMS-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20379927 |
Source
|
| Record name | (2E)-1-Propenylperfluorohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-2-ene | |
CAS RN |
80793-20-0 |
Source
|
| Record name | (2E)-1-Propenylperfluorohexane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20379927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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